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Compound of Interest

Compound Name: 3-Fluorophenylacetyl chloride

Cat. No.: B1338012 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 3-Fluorophenylacetyl chloride, a corrosive and water-reactive

compound. Following these procedural steps is critical for minimizing risk and ensuring

operational integrity.

Key Properties and Hazards
3-Fluorophenylacetyl chloride is a chemical that demands careful handling due to its

hazardous properties. It is crucial to be aware of its characteristics to manage it safely.

Property Value

Molecular Formula C₈H₆ClFO[1][2]

Molecular Weight 172.58 g/mol [1][3]

Boiling Point 217.2 ± 23.0 °C (Predicted)[1]

Density 1.278 ± 0.06 g/cm³ (Predicted)[1][4]

Primary Hazards

Causes severe skin burns and eye damage.[5]

[6][7] May cause respiratory irritation.[3][4]

Reacts with water to form toxic and corrosive

fumes like hydrogen chloride.[6][8]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent any direct

contact with 3-Fluorophenylacetyl chloride.[8] All PPE should be inspected for integrity

before each use.

Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Chemical safety goggles and

face shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over the goggles for

maximum protection.[8]

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended.[8] Dispose of

contaminated gloves after use.

Body
Protective clothing / Chemical-

resistant apron

Wear suitable protective

clothing to prevent skin

contact.[4][9]

Respiratory
NIOSH (US) or CEN (EU)

approved respirator

Use a respirator with

appropriate cartridges (e.g.,

type ABEK-P2) if working

outside a fume hood or if

ventilation is inadequate.[3]

Ensure proper fit and

maintenance of respiratory

equipment.[10]

Operational Plans: Handling and Disposal
A systematic approach to handling and disposal is critical for safety. The following protocols

provide step-by-step guidance.
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Standard Handling Protocol
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[10] Work should be conducted in a well-ventilated area, preferably inside a

chemical fume hood.[4][10]

Personal Protective Equipment: Don all required PPE as specified in the table above.

Dispensing: Open and handle the container with care.[5] Use non-sparking tools to prevent

ignition.[4][9] Avoid creating aerosols or dust.[9]

Reaction Setup: If used in a reaction, add the chemical slowly to the reaction mixture. Keep

the container tightly closed when not in use.[9]

Post-Handling: After handling, wash hands and any exposed skin thoroughly. Decontaminate

all equipment used.

Storage: Store in a dry, cool, and well-ventilated place, away from incompatible materials

such as strong oxidizing agents, strong bases, and alcohols.[4][10] The storage area should

be designated for corrosive materials.[10] Keep containers tightly closed to prevent contact

with moisture.[10]

Emergency Spill Response
In the event of a spill, immediate and correct action is necessary to contain the situation and

prevent exposure. The following workflow outlines the appropriate response.
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Spill Detected

Assess Spill Size & Risk

Minor Spill
(Controllable)

 Minor 

Major Spill
(Uncontrolled)

 Major 

Alert personnel in the immediate area.
Don appropriate PPE.

Evacuate the laboratory immediately.
Alert others to evacuate.

Contain the spill with absorbent material
(e.g., vermiculite, dry sand).

Carefully collect absorbed material
into a labeled, sealed container for hazardous waste.

Decontaminate the spill area.

Dispose of waste and contaminated PPE
according to regulations.

Activate the nearest fire alarm.

Contact Emergency Services
(e.g., EH&S, Fire Department).

Provide details of the spill
to emergency responders.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Waste Disposal Protocol
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Proper disposal is a critical final step to ensure safety and environmental compliance.

Waste Segregation: Do not mix 3-Fluorophenylacetyl chloride waste with other waste

streams, especially aqueous or combustible materials.

Containerization: Collect all waste, including the chemical itself and any contaminated

materials (e.g., gloves, absorbent pads), in a designated, properly labeled, and sealed

container.[3] The container should be resistant to corrosion.

Professional Disposal: Arrange for the disposal of the waste through a licensed professional

waste disposal service.[3] This material must be treated as hazardous waste and should not

be discarded down the drain or in regular trash.[3]

Incineration: The recommended disposal method is often incineration in a chemical

incinerator equipped with an afterburner and scrubber.[3]

Contaminated Packaging: Dispose of the original container as unused product unless it has

been properly decontaminated.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-FLUOROPHENYLACETYL CHLORIDE | 458-04-8 [chemicalbook.com]

2. 3-FLUOROPHENYLACETYL CHLORIDE CAS#: 458-04-8 [m.chemicalbook.com]

3. capotchem.cn [capotchem.cn]

4. echemi.com [echemi.com]

5. aksci.com [aksci.com]

6. Fluoroacetyl chloride | C2H2ClFO | CID 9663 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. 4-Fluorophenylacetyl chloride | C8H6ClFO | CID 3744988 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1338012?utm_src=pdf-body
https://www.capotchem.cn/doc/viewmsds_458-04-8.html
https://www.capotchem.cn/doc/viewmsds_458-04-8.html
https://www.capotchem.cn/doc/viewmsds_458-04-8.html
https://www.capotchem.cn/doc/viewmsds_458-04-8.html
https://www.capotchem.cn/doc/viewmsds_458-04-8.html
https://www.benchchem.com/product/b1338012?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9731446.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9731446_EN.htm
https://www.capotchem.cn/doc/viewmsds_458-04-8.html
https://www.echemi.com/produce/pr23112419127-3-fluorophenylacetyl-chloride.html
https://aksci.com/sds/0095BB_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Fluoroacetyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluorophenylacetyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluorophenylacetyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. benchchem.com [benchchem.com]

9. chemicalbook.com [chemicalbook.com]

10. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 3-
Fluorophenylacetyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338012#personal-protective-equipment-for-
handling-3-fluorophenylacetyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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